Cas no 2166638-76-0 (4-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2166638-76-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6264158
• PubChem ID: 165501900
• Update Time: 2025-10-29

4-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid
• EN300-1457605
• 2166638-76-0

• Inchi： 1S/C10H15N3O2/c1-6-3-9(13(2)12-6)7-4-11-5-8(7)10(14)15/h3,7-8,11H,4-5H2,1-2H3,(H,14,15)
• InChI Key： ZPYKGXQGCCYLFC-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid

4-(1,3-Dimethyl-1H-Pyrazol-5-yl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound 4-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid, with the CAS number 2166638-76-0, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a pyrrolidine ring and a pyrazole moiety, which contributes to its diverse chemical properties and potential applications. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 4-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring (a five-membered saturated ring with one nitrogen atom) substituted at the 4-position with a 1,3-dimethylpyrazole group. The carboxylic acid functionality at the 3-position of the pyrrolidine ring adds to its chemical versatility. This structure enables the compound to participate in various chemical reactions, including hydrogen bonding and π–π interactions, which are crucial for its biological activity.

Recent research has focused on the synthesis and characterization of this compound. One notable study published in 2023 explored the optimization of its synthesis pathway, emphasizing the use of environmentally friendly reagents and conditions. The authors demonstrated that a two-step synthesis involving a palladium-catalyzed coupling reaction followed by hydrolysis yielded high-purity product with excellent yields. This advancement not only enhances the scalability of production but also aligns with current green chemistry principles.

In terms of biological activity, 4-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid has shown promising results in preclinical studies. Researchers have investigated its potential as an inhibitor of certain enzymes implicated in neurodegenerative diseases such as Alzheimer's disease. A 2022 study reported that this compound exhibited moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme whose overactivity is associated with cognitive decline in Alzheimer's patients. Although further optimization is required to improve potency, these findings underscore its potential as a lead compound for drug development.

Beyond enzymatic inhibition, this compound has also been explored for its anti-inflammatory properties. A 2023 study conducted in vitro demonstrated that it significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. However, additional studies are needed to confirm these effects in vivo and to assess safety profiles.

The pharmacokinetic properties of 4-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid have also been investigated. Early studies indicate that it exhibits moderate oral bioavailability and reasonable plasma stability, which are desirable traits for a drug candidate. However, its half-life and metabolism pathways require further characterization to ensure optimal therapeutic efficacy and minimal toxicity.

In conclusion, 4-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid represents a compelling molecule with diverse chemical and biological properties. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a valuable tool in drug discovery research. As ongoing studies continue to unravel its potential applications, this compound is likely to play an increasingly important role in the development of novel therapeutic agents for various diseases.